Cas no 66751-33-5 (1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one)

• Product Name: 1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one
• CAS No: 66751-33-5
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD12196880
• CID: 1088592
• PubChem ID: 12863119
• Update Time: 2025-11-02

1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one
• 6-hydroxy-5-azaindoline
• AKOS006381615
• 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-6(5H)-one
• BS-49703
• AKOS022173719
• CS-0093695
• 1,2,3,5-tetrahydropyrrolo[3,2-c]pyridin-6-one
• SCHEMBL3040590
• 66751-33-5
• DTXSID70511794
• 2,3-Dihydro-1H-pyrrolo[3,2-c]pyridin-6-ol
• 6-oxo-5-azaindoline
• 1H,2H,3H,5H-PYRROLO[3,2-C]PYRIDIN-6-ONE
• DB-350508

• MDL： MFCD12196880
• Inchi： 1S/C7H8N2O/c10-7-3-6-5(4-9-7)1-2-8-6/h3-4,8H,1-2H2,(H,9,10)
• InChI Key： HUFACZWVOQSGOJ-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(=CN1)CCN2

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one

Comprehensive Guide to 1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one (CAS No. 66751-33-5): Properties, Applications, and Market Insights

1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one (CAS No. 66751-33-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyrrolopyridinone derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring fused pyrrole and pyridine rings, makes it a versatile building block in medicinal chemistry.

The growing interest in 1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one is driven by its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are exploring its role in targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as its utility in cancer research. The compound's ability to modulate specific biological pathways has positioned it as a promising candidate for next-generation pharmaceuticals.

From a chemical perspective, 1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one exhibits notable stability and solubility properties, making it suitable for various synthetic applications. Its molecular weight and logP value are critical parameters for researchers optimizing drug-like properties. The compound's hydrogen bonding capacity and aromatic character further enhance its interaction with biological targets, a feature highly valued in structure-activity relationship (SAR) studies.

The market for pyrrolopyridinone derivatives like 1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one is expanding rapidly, with increasing demand from contract research organizations (CROs) and pharmaceutical companies. Recent trends show a surge in inquiries about CAS 66751-33-5 from researchers working on kinase inhibitors and GPCR-targeted drugs. This aligns with the broader industry focus on precision medicine and targeted therapies, where such specialized intermediates play a crucial role.

Quality control and analytical characterization of 1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one are essential considerations for researchers. Advanced techniques like HPLC purity analysis, mass spectrometry, and NMR spectroscopy are routinely employed to ensure batch-to-batch consistency. The compound's storage conditions and shelf life are also frequently asked about in research forums, reflecting the practical challenges in handling such specialized chemicals.

Looking ahead, the applications of 66751-33-5 are expected to diversify further. Emerging research areas exploring its potential in fluorescent probes for biological imaging and as a scaffold for metal-organic frameworks (MOFs) demonstrate the compound's versatility. With the pharmaceutical industry's continued emphasis on fragment-based drug discovery, the demand for high-quality pyrrolopyridinone building blocks is projected to maintain steady growth in the coming years.

For researchers sourcing 1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one, it's important to verify suppliers' certificates of analysis (CoA) and GMP compliance where applicable. The compound's synthetic routes and scale-up potential are also common discussion points in scientific literature, with recent publications highlighting improved green chemistry approaches to its production.

The scientific community continues to investigate novel derivatives of 1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one, exploring modifications to its core structure to enhance bioavailability and target selectivity. This ongoing research underscores the compound's importance as a privileged scaffold in medicinal chemistry, capable of generating diverse pharmacological activities through strategic molecular design.